1-[1-(4-methoxybenzyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[1-[(4-methoxyphenyl)methyl]-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H23N3O4/c1-25-14-4-2-12(3-5-14)11-21-16(22)10-15(18(21)24)20-8-6-13(7-9-20)17(19)23/h2-5,13,15H,6-11H2,1H3,(H2,19,23)
• InChI Key: RSUIHXRMHWHWKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)CC(C2=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

1-[1-(4-methoxybenzyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide, also known as MPDPV, is a synthetic stimulant drug that belongs to the pyrrolidine class. It is a highly potent psychostimulant that is structurally related to cathinones and amphetamines. MPDPV is a Schedule I controlled substance in the United States and is banned in many other countries due to its potential for abuse and addiction.

Mechanism of Action

1-[1-(4-methoxybenzyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide acts by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in a surge of energy, euphoria, and heightened alertness. This compound also acts as a weak serotonin reuptake inhibitor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the body. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. This compound also produces a range of psychological effects, including feelings of euphoria, increased sociability, and heightened alertness.

Advantages and Limitations for Lab Experiments

1-[1-(4-methoxybenzyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide has several advantages as a research tool, including its high potency, selectivity, and ability to cross the blood-brain barrier. However, its potential for abuse and addiction, as well as its toxicity and potential side effects, limit its usefulness as a research tool.

Future Directions

There are several future directions for research on 1-[1-(4-methoxybenzyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide, including the development of new analogs and derivatives with improved selectivity and potency. Other areas of research include the identification of new molecular targets for the drug, as well as the elucidation of its mechanism of action. Additionally, research is needed to better understand the long-term effects of this compound on the brain and body, as well as its potential for addiction and abuse.

Scientific Research Applications

1-[1-(4-methoxybenzyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide has been the subject of extensive scientific research due to its potential as a drug of abuse. Studies have shown that this compound acts as a potent dopamine reuptake inhibitor, leading to a surge in dopamine levels in the brain. This effect is similar to that of other stimulants such as cocaine and amphetamines.